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Compound of Interest

Compound Name: Cadmium-113

Cat. No.: B1200676 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

requirements, and operational procedures for the handling and disposal of Cadmium-113
(¹¹³Cd). It is intended for researchers, scientists, and drug development professionals working

with this substance. Cadmium-113 presents a dual threat: the chemical toxicity of cadmium

and the radiological hazard of a beta-emitting isotope.

Hazard Assessment of Cadmium-113
Cadmium-113 is a naturally occurring radioactive isotope of cadmium, also produced by

fission.[1][2] It poses significant health risks due to both its chemical properties and its

radioactive decay.[3] Inhalation is a primary route of exposure that can be fatal, and prolonged

contact may lead to severe organ damage, cancer, and genetic defects.[4][5][6]

Table 1: Properties and Hazards of Cadmium-113
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Property Description Source(s)

Chemical Hazards

Fatal if inhaled; Suspected of

causing genetic defects; May

cause cancer; Suspected of

damaging fertility or the unborn

child; Causes damage to

organs (kidneys, lungs, bones)

through prolonged or repeated

exposure.[4][6]

[4][6][7]

Physical Form

Silvery-white, soft, malleable,

and ductile metal.[1] Often

handled as a solid powder in

laboratory settings.[4]

[1][4]

Radioactive Properties Emits beta (β) particles.[1][3] [1][3]

Half-life 8.04 x 10¹⁵ years.[1][8] [1][8]

Primary Decay Product
Indium-113 (¹¹³In), which is

stable.[1]
[1]

External Hazard

Low. The beta particles emitted

by ¹¹³Cd have low energy and

cannot penetrate the skin.[3]

[3][9]

Internal Hazard

High. If inhaled, ingested, or

absorbed through wounds, it

can cause significant internal

radiation exposure and

chemical toxicity.[3][10]

[3][10]

Personal Protective Equipment (PPE) for Handling
Cadmium-113
A comprehensive PPE strategy is critical to mitigate both chemical and radiological risks. The

primary goal is to prevent internal contamination and minimize external exposure.[9][10]

Employers are required to provide necessary PPE at no cost to employees.[11][12]
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Table 2: Required Personal Protective Equipment for Cadmium-113
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PPE Category Item
Specifications and
Rationale

Source(s)

Body Protection Full-Length Lab Coat

Worn closed with

sleeves rolled down.

Provides a barrier

against surface

contamination.[13]

[13][14]

Disposable Coveralls

Recommended for

procedures with a

higher risk of spills or

aerosol generation to

prevent contamination

of personal clothing.

[5][11][12]

[5][11][12]

Hand Protection Double Gloves

Two pairs of nitrile or

latex gloves should be

worn. The outer pair is

removed immediately

after handling the

material, and the inner

pair is removed before

leaving the work area.

This minimizes the

spread of

contamination.[13][15]

[13][15]

Eye/Face Protection
Safety

Glasses/Goggles

Protects eyes from

splashes of

contaminated liquids

or airborne particles.

[4][16]

[4][16]
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Face Shield

Use in conjunction

with safety goggles

when there is a

significant risk of

splashing.[11][12]

[11][12]

Respiratory Protection N95/P100 Respirator

An approved air-

purifying respirator is

required when

handling ¹¹³Cd powder

or when aerosols may

be generated to

prevent inhalation,

which is a primary

exposure route.[4][5]

[12][16] A written

respiratory protection

program must be in

place.[12]

[4][5][12][16]

Foot Protection Closed-Toed Shoes

Required for all

laboratory work to

protect feet from

spills.[13]

[13]

Disposable Shoe

Covers

Used when entering a

designated radioactive

work area to prevent

the spread of

contamination.[11][17]

[11][17]

Dosimetry Personal Dosimeter

Monitors whole-body

radiation exposure in

real-time.[9]

[9]

Ring Badge Worn under the inner

glove to monitor

radiation dose to the

hands, which are

[13]
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likely to receive the

highest exposure.[13]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict, step-by-step protocol is essential for ensuring safety.

1. Preparation and Pre-Work Survey

Designate Work Area: All work with ¹¹³Cd must be conducted in a designated area, clearly

marked with "Caution - Radioactive Materials" signs.[18]

Ventilation: Handle solid (powder) ¹¹³Cd and volatile solutions within a certified fume hood or

glove box to prevent inhalation.[5][6][14]

Surface Protection: Cover the work surface with absorbent, plastic-backed paper to contain

any potential spills.[14][15]

Assemble Materials: Gather all necessary equipment, reagents, and waste containers before

introducing the radioactive material.

Don PPE: Put on all required PPE in the correct sequence (see diagram below).

2. Handling Cadmium-113

Minimize Exposure Time: Plan your work efficiently to reduce the time spent handling

radioactive materials.[19]

Maximize Distance: Use tongs or other remote handling tools whenever possible to increase

the distance between you and the source.

Use Shielding: While the beta particles from ¹¹³Cd are low energy, acrylic or plastic shielding

(e.g., benchtop shields) can be used as an extra precaution, especially for larger quantities.

[9] Avoid lead shielding for pure beta emitters as it can produce secondary Bremsstrahlung

X-rays.[20]
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Prevent Contamination: Never pipette by mouth.[14] Use tubes with locking or screw caps to

prevent leaks, especially in centrifuges.[13] Transport radioactive materials in sealed,

secondary containers.[14]

3. Post-Work Procedures

Clean Up: Decontaminate all equipment and the work area after use.

Waste Disposal: Segregate and dispose of all radioactive waste according to the disposal

plan outlined below.

Survey for Contamination: Use a Geiger counter or perform wipe tests to survey your hands,

clothing, and the work area for any residual contamination before leaving the designated

area.[13][15]

Doff PPE: Remove PPE in the reverse order of donning, taking care to avoid cross-

contamination. The outer gloves should be removed first.[10]

Hand Washing: Wash hands thoroughly after removing all PPE and before leaving the

laboratory.[14]
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Caption: Standard workflow for handling Cadmium-113 in a laboratory setting.
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Logical Workflow: PPE Selection
The selection of appropriate PPE depends on the specific task and the physical form of the

Cadmium-113 being handled. This decision tree provides guidance for selecting the necessary

level of protection.

Start: Task Involving ¹¹³Cd

Is the ¹¹³Cd in solid (powder) form
or are aerosols possible?

Mandatory:
N95/P100 Respirator

+ Fume Hood/Glove Box

Yes

Respirator not required,
but work in well-ventilated area.

No

Is there a risk of splashing?

Wear Face Shield
+ Safety Goggles

Yes

Safety Glasses/Goggles
Sufficient

No

Standard PPE Required for All Tasks:
- Double Gloves

- Lab Coat
- Dosimetry (Body/Ring)

- Shoe Covers

Proceed with Task
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Caption: Decision-making workflow for selecting appropriate PPE for ¹¹³Cd handling.

Disposal Plan for Cadmium-113 Waste
Cadmium-113 waste is classified as "mixed waste" because it is both a hazardous chemical

waste (due to cadmium's toxicity) and a radioactive waste.[21] Disposal must comply with all

local and national environmental regulations.[4]

Procedural Steps for Waste Management:

Licensed Disposal Service: All ¹¹³Cd waste must be disposed of through a licensed

professional waste disposal service that is certified to handle mixed waste.[4]

Waste Segregation:

Solid Waste: Includes contaminated gloves, absorbent paper, plasticware, etc. Place these

items in a designated, clearly labeled radioactive waste container with a plastic liner.[14]

[22]

Liquid Waste: Collect in a shatter-resistant, sealed container (plastic is recommended).[14]

Do not mix with other radioactive or chemical waste streams unless permitted by your

institution's safety office.

Sharps Waste: Needles, razor blades, and contaminated glass must be placed in a

designated radioactive sharps container.[22]

Labeling: All waste containers must be clearly labeled with the "Caution - Radioactive

Materials" symbol, the isotope (Cadmium-113), the activity level, the date, and the chemical

contents.[14]

Storage: Store waste containers in a secure, designated area away from general laboratory

traffic. Use shielding for waste containers if they produce significant external radiation levels.

[13]

Documentation: Maintain a detailed log of all radioactive waste generated, including the

isotope, activity, date, and final disposal information.
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Emergency Procedures: Spills and Personnel
Contamination
Minor Spill (Contained on absorbent paper):

Notify: Inform others in the immediate area.

Isolate: Place the contaminated absorbent paper in a radioactive waste bag using tongs.

Survey: Monitor the area, your hands, and clothing for contamination.

Decontaminate: Clean the affected area with an appropriate cleaning agent.

Report: Report the incident to the Radiation Safety Officer (RSO).

Major Spill (Liquid spill outside of containment):

Alert: Alert people to evacuate the immediate area.

Isolate: Cordon off the area to prevent entry.

Contain: If safe to do so, cover the spill with absorbent material to prevent its spread.

Contact RSO: Immediately contact your institution's Radiation Safety Officer for assistance.

Do not attempt to clean up a major spill without expert guidance.

Personnel Contamination:

Skin: Immediately wash the affected area with lukewarm water and mild soap. Do not scrub

harshly, as this can abrade the skin and increase absorption.

Clothing: Remove contaminated clothing immediately, turning items inward to contain the

contamination.

Eyes: If eye contact occurs, rinse cautiously with water for several minutes.[4]

Seek Medical Attention: In all cases of personal contamination or if ingestion or inhalation is

suspected, seek immediate medical attention and notify your RSO.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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